Cas no 442910-62-5 (tert-Butyl 7-methyl-1H-indole-1-carboxylate)

tert-Butyl 7-methyl-1H-indole-1-carboxylate Properties

Names and Identifiers

• tert-Butyl 7-methyl-1H-indole-1-carboxylate
• 1-BOC-7-methylindole
• 7-Methyl-1H-indole, N-BOC protected
• tert-butyl 7-methylindole-1-carboxylate
• 1-tert-Butoxycarbonyl-7-methyl-1H-indole
• CLWLUJSRNYWKRY-UHFFFAOYSA-N
• AKOS015837035
• F17523
• 1H-Indole-1-carboxylic acid, 7-methyl-, 1,1-dimethylethyl ester
• MFCD09878411
• DTXSID10619228
• 1-(tert-Butoxycarbonyl)-7-methyl-1H-indole
• AS-48005
• SCHEMBL1349273
• DB-120309
• tert-Butyl7-methyl-1H-indole-1-carboxylate
• 442910-62-5
• CS-0211635
• +Expand

• MDL： MFCD09878411
• InChIKey： CLWLUJSRNYWKRY-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17NO2/c1-10-6-5-7-11-8-9-15(12(10)11)13(16)17-14(2,3)4/h5-9H,1-4H3
• SMILES： CC1=C2C(=CC=C1)C=CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 231.125928785g/mol
• Heavy Atom Count: 17
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• LogP: 3.73290
• PSA: 31.23000
• Boiling Point: 337.3±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 157.8±25.9 °C
• Density: 1.1±0.1 g/cm3

tert-Butyl 7-methyl-1H-indole-1-carboxylate Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xi
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

tert-Butyl 7-methyl-1H-indole-1-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%